![molecular formula C12H22N2O3 B6163799 tert-butyl 7-amino-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate CAS No. 2306262-93-9](/img/no-structure.png)
tert-butyl 7-amino-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate
Overview
Description
Tert-butyl 7-amino-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate (TB7AOC) is a small molecule that has been used in a variety of scientific research applications. TB7AOC is a potent inhibitor of cytochrome P450 2C8 (CYP2C8) and has been used in the study of drug metabolism, drug-drug interactions, and pharmacokinetics. TB7AOC has also been used to study the effects of enzyme inhibition on drug metabolism, as well as to investigate the effects of enzyme inhibition on drug-drug interactions.
Scientific Research Applications
Tert-butyl 7-amino-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate has been used in a variety of scientific research applications, including the study of drug metabolism, drug-drug interactions, and pharmacokinetics. tert-butyl 7-amino-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate is a potent inhibitor of cytochrome P450 2C8 (CYP2C8), which is involved in the metabolism of many drugs. tert-butyl 7-amino-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate has been used to study the effect of enzyme inhibition on drug metabolism, as well as to investigate the effects of enzyme inhibition on drug-drug interactions. tert-butyl 7-amino-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate has also been used to study the effects of drug-drug interactions on pharmacokinetics.
Mechanism of Action
Tert-butyl 7-amino-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate is a potent inhibitor of cytochrome P450 2C8 (CYP2C8). This enzyme is involved in the metabolism of many drugs, including drugs used to treat cancer, cardiovascular disease, and pain. tert-butyl 7-amino-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate binds to the active site of CYP2C8, which prevents the enzyme from catalyzing the metabolism of drugs. As a result, drugs are not metabolized as quickly, and their effects are prolonged.
Biochemical and Physiological Effects
tert-butyl 7-amino-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate has been shown to have a variety of biochemical and physiological effects. tert-butyl 7-amino-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate has been shown to inhibit the metabolism of drugs, resulting in an increase in the concentration of drugs in the body. This can lead to an increase in the therapeutic effect of the drugs, as well as an increase in the risk of drug-drug interactions. tert-butyl 7-amino-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate has also been shown to inhibit the activity of other enzymes involved in drug metabolism, such as cytochrome P450 3A4 (CYP3A4).
Advantages and Limitations for Lab Experiments
Tert-butyl 7-amino-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate has several advantages for use in laboratory experiments. tert-butyl 7-amino-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate is a potent inhibitor of CYP2C8, and can be used to study the effects of enzyme inhibition on drug metabolism and drug-drug interactions. tert-butyl 7-amino-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate is also relatively stable and can be stored for extended periods of time. However, there are some limitations to the use of tert-butyl 7-amino-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate in laboratory experiments. tert-butyl 7-amino-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate is a relatively small molecule, and its effects may not be as potent as other inhibitors of CYP2C8. In addition, tert-butyl 7-amino-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate is a reversible inhibitor, meaning that its effects will wear off over time.
Future Directions
Future research on tert-butyl 7-amino-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate could focus on the development of more potent inhibitors of CYP2C8. In addition, further research could be conducted to investigate the effects of tert-butyl 7-amino-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate on other enzymes involved in drug metabolism, such as CYP3A4. Other potential future directions include the development of new methods for synthesizing tert-butyl 7-amino-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate, as well as the development of new methods for using tert-butyl 7-amino-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate in laboratory experiments. Finally, further research could be conducted to investigate the potential therapeutic uses of tert-butyl 7-amino-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate.
Synthesis Methods
Tert-butyl 7-amino-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate can be synthesized by a variety of methods. The most common method is the reaction of tert-butyl 7-amino-5-oxa-2-azaspiro[3.5]nonane-2-carboxylic acid (tert-butyl 7-amino-5-oxa-2-azaspiro[3.5]nonane-2-carboxylateA) with tert-butyl isocyanate (TBI). This reaction is carried out in a solvent such as dimethyl sulfoxide (DMSO) at a temperature of 80-90°C. The reaction is typically carried out for 1-2 hours and yields a final product of tert-butyl 7-amino-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate with a purity of 95-99%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 7-amino-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate involves the reaction of tert-butyl 7-amino-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate with appropriate reagents to form the desired compound.", "Starting Materials": [ "tert-butylamine", "7-bromo-5-oxa-2-azaspiro[3.5]nonane-2-carboxylic acid", "ethyl chloroformate", "triethylamine", "sodium bicarbonate", "water", "ethyl acetate", "brine" ], "Reaction": [ "Step 1: tert-butylamine is reacted with 7-bromo-5-oxa-2-azaspiro[3.5]nonane-2-carboxylic acid in the presence of triethylamine and ethyl acetate to form tert-butyl 7-amino-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate.", "Step 2: Ethyl chloroformate is added to the reaction mixture obtained in step 1 and the resulting mixture is stirred for 1 hour at room temperature.", "Step 3: The reaction mixture is then quenched with a solution of sodium bicarbonate in water and extracted with ethyl acetate.", "Step 4: The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to obtain tert-butyl 7-amino-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate as a white solid." ] } | |
CAS RN |
2306262-93-9 |
Product Name |
tert-butyl 7-amino-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate |
Molecular Formula |
C12H22N2O3 |
Molecular Weight |
242.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
